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Introduction
Molybdenum trifluoride (MoF₃) is an inorganic compound that has been a subject of scientific

interest for its unique structural and electronic properties. This technical guide provides an in-

depth exploration of the discovery and history of MoF₃, detailing the key milestones in its

synthesis and characterization. The document summarizes quantitative data, presents detailed

experimental protocols for its preparation, and includes visualizations to illustrate its historical

development and synthesis pathways.

Discovery and Historical Milestones
The history of molybdenum trifluoride is rooted in the mid-20th century advancements in

fluorine chemistry. Prior to its isolation and characterization, the study of molybdenum halides

was primarily focused on chlorides and bromides. The synthesis of the trifluoride presented a

significant challenge due to the high reactivity of fluorine and the tendency of molybdenum to

exist in higher oxidation states.

A pivotal moment in the history of MoF₃ was its first definitive synthesis and characterization by

H. J. Emeleus and V. Gutmann in 1949[1][2]. Their work laid the foundation for understanding

the nature of this compound. Subsequent research further refined the synthesis methods and

elucidated its crystal structure. Another significant contribution came from D. E. LaValle and his

colleagues in 1960, who reported a method for preparing MoF₃ and determined its crystal
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structure using X-ray and neutron diffraction[3][4]. These seminal works opened the door for

further investigation into the properties and potential applications of molybdenum trifluoride.

1949: First definitive synthesis and characterization of MoF₃ by Emeleus and Gutmann 1960: LaValle et al. report a refined synthesis and determine the crystal structureFurther Characterization Ongoing research into properties and potential applicationsModern Investigations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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